2-[(3-bromobenzyl)thio]-N-(2-furylmethyl)acetamide

• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C14H14BrNO2S/c15-12-4-1-3-11(7-12)9-19-10-14(17)16-8-13-5-2-6-18-13/h1-7H,8-10H2,(H,16,17)
• InChI Key: RVTVATOMBRQRAV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)CSCC(=O)NCC2=CC=CO2
• Molecular Formula: C14H14BrNO2S
• Molecular Weight: 340.24 g/mol

Description

2-[(3-bromobenzyl)thio]-N-(2-furylmethyl)acetamide is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound has been synthesized using different methods, and its mechanism of action, physiological, and biochemical effects have been studied extensively. In

Scientific Research Applications

2-[(3-bromobenzyl)thio]-N-(2-furylmethyl)acetamide has a wide range of potential scientific research applications. It has been studied for its anti-inflammatory, anti-tumor, and anti-cancer properties. It has also been shown to have potential as an antiviral and antibacterial agent. Additionally, this compound has been used in the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-[(3-bromobenzyl)thio]-N-(2-furylmethyl)acetamide is not fully understood. However, studies have suggested that it may act by inhibiting certain enzymes or proteins that are involved in the development of diseases such as cancer and inflammation. It may also work by disrupting the cell membrane of viruses and bacteria, leading to their destruction.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3-bromobenzyl)thio]-N-(2-furylmethyl)acetamide has several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis, a process of programmed cell death. It has also been shown to reduce inflammation by inhibiting the production of certain inflammatory cytokines. Additionally, this compound has been shown to have antibacterial and antiviral effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3-bromobenzyl)thio]-N-(2-furylmethyl)acetamide in lab experiments is its potential as a drug candidate for the treatment of various diseases. Additionally, this compound has been shown to have low toxicity, making it a safe option for use in laboratory experiments. However, one of the limitations of using this compound is its high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for the research of 2-[(3-bromobenzyl)thio]-N-(2-furylmethyl)acetamide. One potential direction is the development of new drugs based on this compound for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of this compound. Further research is also needed to explore the potential of this compound as an antiviral and antibacterial agent. Finally, studies are needed to optimize the synthesis method of this compound to reduce its cost and increase its availability for research purposes.
Conclusion:
In conclusion, 2-[(3-bromobenzyl)thio]-N-(2-furylmethyl)acetamide is a chemical compound that has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in the development of new drugs and its applications in various fields.

Synthesis Methods

2-[(3-bromobenzyl)thio]-N-(2-furylmethyl)acetamide can be synthesized using different methods. One of the most common methods involves the reaction of 3-bromobenzyl chloride with thiourea in the presence of a base such as potassium hydroxide. The resulting intermediate is then treated with 2-furylacetic acid, which leads to the formation of the final product.